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Compound of Interest

Compound Name: Rubidium-85

Cat. No.: B076637

This technical guide provides a comprehensive overview of the ground state energy levels of
the Rubidium-85 (8°Rb) isotope, intended for researchers, scientists, and professionals in drug
development utilizing atomic systems. This document details the hyperfine structure of the
ground state, the influence of external magnetic fields (the Zeeman effect), and the
experimental protocols used to probe these energy levels.

Introduction to the Ground State of Rubidium-85

Rubidium-85 is an alkali metal with a single valence electron.[1][2][3][4] Its electronic ground
state is denoted as 52S1/z, indicating a principal quantum number of 5, a total electron spin (S)
of 1/2, and a total orbital angular momentum (L) of 0.[5][6] The interaction between the
magnetic moment of the single valence electron and the nuclear magnetic moment gives rise
to a splitting of this ground state into multiple hyperfine levels.

The nuclear spin of Rubidium-85 is | = 5/2.[7][8][9] The total angular momentum of the atom,
denoted by F, is the sum of the electron's total angular momentum (J) and the nuclear spin (I).
For the 52S1/2 ground state, J = 1/2. The possible values for F are therefore given by:

|J-1|<F<J+I1|1/2-52|<F<1/2+522<F<3

Thus, the ground state of Rubidium-85 is split into two hyperfine levels, corresponding to F=2
and F=3.[6][10] The energy separation between these two levels is approximately 3.035 GHz.
[11][12]
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Hyperfine Structure of the 5Si1/2 Ground State

The interaction Hamiltonian for the magnetic dipole hyperfine interaction is given by:
H hfs=A hfs*1|-J

where A_hfs is the magnetic dipole constant. This interaction lifts the degeneracy of the ground

state, resulting in the two hyperfine levels F=2 and F=3.

Visualization of Hyperfine Splitting

The following diagram illustrates the hyperfine splitting of the 5S1/2 ground state of Rubidium-
85.
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Caption: Hyperfine splitting of the 8°Rb ground state.

Zeeman Effect on the Ground State Hyperfine
Levels

When an external magnetic field is applied, the degeneracy of the magnetic sublevels (m_F)
for each hyperfine level is lifted. This phenomenon is known as the Zeeman effect. The energy
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shift of each sublevel is given by:
AE_Zeeman=g_ F*p B*B*m_F

where g_F is the Landé g-factor for the hyperfine level, p_B is the Bohr magneton, B is the
magnetic field strength, and m_F is the magnetic quantum number, which can take values from
-F to +F in integer steps.

For the F=2 level, there are 2F+1 = 5 sublevels (m_F =-2, -1, 0, 1, 2). For the F=3 level, there
are 2F+1 =7 sublevels (m_F =-3,-2,-1, 0, 1, 2, 3).

Visualization of Zeeman Splitting

The following diagram illustrates the Zeeman splitting of the F=2 and F=3 hyperfine levels of
the Rubidium-85 ground state in the presence of an external magnetic field.
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Zeeman Splitting of 8Rb Ground State Hyperfine Levels
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Caption: Zeeman splitting of 8>Rb ground state hyperfine levels.
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Quantitative Data Summary

The following table summarizes the key quantitative data for the ground state of Rubidium-85.

Property Symbol Value Units
Nuclear Spin I 5/2
Ground State 52S1/2
Total Angular
F 2,3
Momentum Levels
Hyperfine Splittin
yP PITiNg AE_hfs ~3.035 GHz
(F=2to F=3)
Magnetic Dipole
A _hfs ~1.011 GHz
Constant
Landé g-factor (F=2) g_F -1/3
Landé g-factor (F=3) g F 1/3

Experimental Protocols

Several high-precision spectroscopic techniques are employed to measure the ground state

energy levels of Rubidium-85. The two most common methods are Saturated Absorption

Spectroscopy and Optical Pumping.

Saturated Absorption Spectroscopy

This technique overcomes Doppler broadening to resolve the hyperfine transitions.

Methodology:

e Laser Setup: A tunable diode laser is set to the D2 transition of Rubidium (~780 nm). The

laser beam is split into a strong pump beam and a weak probe beam.

» Vapor Cell: Both beams are directed through a room-temperature vapor cell containing

Rubidium-85. The pump and probe beams are counter-propagating and overlap within the
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cell.

« Interaction: The strong pump beam excites a specific velocity class of atoms to an excited
state. When the laser is tuned to a hyperfine transition, the pump beam saturates the
transition for atoms with a zero velocity component along the beam path.

o Detection: The probe beam's absorption is monitored by a photodetector. When the probe
beam interacts with the same zero-velocity atoms that have been saturated by the pump
beam, its absorption decreases. This results in a sharp "Lamb dip" in the absorption profile at
the precise frequency of the hyperfine transition.

o Data Acquisition: The laser frequency is scanned across the D2 transition, and the
photodetector signal is recorded, revealing the Doppler-free hyperfine spectrum.

Optical Pumping

This method is used to manipulate the populations of the Zeeman sublevels and to measure
the Zeeman splitting.

Methodology:

» Light Source: A Rubidium discharge lamp produces circularly polarized light corresponding to
a specific hyperfine transition (e.g., from F=3 to an excited state).

o Vapor Cell and Magnetic Field: The light is passed through a Rubidium-85 vapor cell placed
within a uniform, variable magnetic field.

e Pumping Process: The circularly polarized light selectively excites atoms from certain m_F
sublevels. Through spontaneous emission, the atoms can decay to any of the ground state
sublevels. Over time, this process accumulates the atomic population in the m_F sublevels
that do not absorb the pumping light (the "dark states").

o RF Field Application: A radio-frequency (RF) magnetic field, perpendicular to the main
magnetic field, is applied to the vapor cell.

o Resonance Detection: When the frequency of the RF field corresponds to the energy
difference between adjacent Zeeman sublevels, it induces transitions out of the dark state.
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This causes the atoms to absorb the pumping light again, leading to an increase in the light
absorption, which is detected by a photodiode.

o Measurement: By sweeping the RF frequency or the magnetic field strength and observing
the resonance, the Zeeman splitting can be precisely measured.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for Saturated Absorption Spectroscopy.
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Saturated Absorption Spectroscopy Workflow
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Caption: Workflow for Saturated Absorption Spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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